Cas no 88149-82-0 (Thiophene, 3-(4-fluorophenyl)-2-[4-(methylthio)phenyl]-)

• Product name: Thiophene, 3-(4-fluorophenyl)-2-[4-(methylthio)phenyl]-
• CAS No: 88149-82-0
• MF: C₁₇H₁₃FS₂
• MW: 300.413525342941
• CID: 643124
• PubChem ID: 15617383

Thiophene, 3-(4-fluorophenyl)-2-[4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-(4-fluorophenyl)-2-[4-(methylthio)phenyl]-
• 3-(4-fluorophenyl)-2-(4-methylsulfanylphenyl)thiophene
• 88149-82-0
• UATYHGDORKYEEW-UHFFFAOYSA-N
• 3-(4-Fluorophenyl)-2-[4-(methylsulfanyl)phenyl]thiophene
• 3-(4-fluorophenyl)-2-(4-methylthiophenyl)thiophene
• SCHEMBL10567384
• DTXSID80575781

• Inchi： InChI=1S/C17H13FS2/c1-19-15-8-4-13(5-9-15)17-16(10-11-20-17)12-2-6-14(18)7-3-12/h2-11H,1H3
• InChI Key： UATYHGDORKYEEW-UHFFFAOYSA-N
• SMILES： CSC1=CC=C(C=C1)C2=C(C=CS2)C3=CC=C(C=C3)F

Computed Properties

• Exact Mass: 300.04427092g/mol
• Monoisotopic Mass: 300.04427092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 53.5Ų